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(trifluoromethyl)propiophenone

Cat. No.: B1302409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 3'-Fluoro-4'-
(trifluoromethyl)propiophenone, a fluorinated aromatic ketone of interest in chemical

synthesis and drug discovery. The presence of both a fluorine atom and a trifluoromethyl group

on the phenyl ring imparts unique electronic properties and metabolic stability to the molecule,

making it a valuable building block for the synthesis of novel compounds with potential

biological activity. This document details its chemical identity, properties, and available

technical data.

Chemical Identification and Properties
The compound 3'-Fluoro-4'-(trifluoromethyl)propiophenone is systematically named

according to IUPAC nomenclature. Its key identifiers and physicochemical properties are

summarized below.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name
1-[3-fluoro-4-(trifluoromethyl)phenyl]propan-1-

one

CAS Number 237761-78-3

Molecular Formula C₁₀H₈F₄O

Molecular Weight 220.17 g/mol

Canonical SMILES CCC(=O)C1=CC(F)=C(C=C1)C(F)(F)F

InChI Key FUSVMXQCFHNSHP-UHFFFAOYSA-N

Table 2: Physicochemical Properties

Property Value

Physical State White crystalline solid

Melting Point 35 - 38 °C

Solubility
Information not available. Likely soluble in

organic solvents.

Stability Moisture sensitive

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 1-[3-fluoro-4-

(trifluoromethyl)phenyl]propan-1-one are not readily available in published scientific literature.

However, its synthesis can be logically approached through established methods for the

preparation of aromatic ketones, such as the Friedel-Crafts acylation.

A plausible synthetic route would involve the reaction of 1-fluoro-2-(trifluoromethyl)benzene

with propanoyl chloride or propanoic anhydride in the presence of a Lewis acid catalyst, such

as aluminum chloride (AlCl₃). The directing effects of the fluorine and trifluoromethyl

substituents on the aromatic ring would influence the regioselectivity of the acylation.
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General Experimental Workflow: Friedel-Crafts Acylation

Below is a generalized workflow for the synthesis of substituted propiophenones, which could

be adapted for the target molecule.
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1-[3-fluoro-4-(trifluoromethyl)phenyl]propan-1-one
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Caption: Generalized workflow for Friedel-Crafts acylation.
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Biological Activity and Potential Applications
As of the latest literature review, there is no specific published data on the biological activity,

mechanism of action, or defined signaling pathways for 3'-Fluoro-4'-
(trifluoromethyl)propiophenone. However, the structural motifs present in this molecule are

common in compounds of medicinal interest.

The trifluoromethyl group is a well-known bioisostere for other chemical groups and is often

incorporated into drug candidates to enhance metabolic stability, lipophilicity, and binding

affinity. Aromatic ketones, including propiophenones, serve as scaffolds for a wide range of

biologically active molecules. For instance, various substituted propiophenone derivatives have

been investigated for their potential as anticancer, anti-inflammatory, and antimicrobial agents.

The combination of both fluoro and trifluoromethyl substituents can significantly influence the

pharmacokinetic and pharmacodynamic properties of a molecule. Therefore, 3'-Fluoro-4'-
(trifluoromethyl)propiophenone represents a valuable intermediate for the synthesis of novel

therapeutic agents, and its biological profile warrants further investigation.

Safety and Handling
Based on available safety data sheets, 3'-Fluoro-4'-(trifluoromethyl)propiophenone is

classified as an irritant. It may cause skin and serious eye irritation. The toxicological properties

of this compound have not been fully investigated.

Handling Precautions:

Use in a well-ventilated area or under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry place. The compound is noted to be

moisture-sensitive.
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Conclusion
3'-Fluoro-4'-(trifluoromethyl)propiophenone is a fluorinated organic compound with potential

applications as a building block in medicinal chemistry and materials science. While detailed

studies on its synthesis and biological activity are not yet prevalent in the public domain, its

structural features suggest it is a compound of interest for further research and development.

Standard synthetic methodologies for aromatic ketones can likely be adapted for its

preparation. Due to the limited toxicological data, appropriate safety precautions should be

observed during its handling and use.

To cite this document: BenchChem. [Technical Guide: 3'-Fluoro-4'-
(trifluoromethyl)propiophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302409#3-fluoro-4-trifluoromethyl-propiophenone-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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